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TRILE

CAS No.: 61121-66-2

Cat. No.: B3054558

Get Quote

The Chemical and Pharmacological Landscape of C6H11NOS: A Technical Guide to 5-

(Methylsulfinyl)pentanenitrile

Executive Summary
In the fields of pharmacognosy and drug development, the molecular formula C6H11NOS

represents several isomeric structures. While it can denote minor synthetic intermediates like 2-

ethylthiomorpholin-3-one or 5-methylsulfanylpentanenitrile oxide 1[1], the most biologically and

pharmacologically critical compound sharing this formula is 5-(methylsulfinyl)pentanenitrile

(commonly referred to as sulforaphane nitrile) 2[2].

As a Senior Application Scientist navigating the extraction and formulation of cruciferous-

derived therapeutics, understanding the structural and mechanistic divergence between the

active isothiocyanate (sulforaphane, C6H11NOS2) and its inactive nitrile analog (C6H11NOS)

is paramount. This whitepaper provides an in-depth analysis of the IUPAC nomenclature,

biosynthetic pathways, analytical quantification protocols, and pharmacological implications of

5-(methylsulfinyl)pentanenitrile.
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Structural Deconstruction & IUPAC Nomenclature
To manipulate a compound in a drug development pipeline, one must first deconstruct its

chemical identity. The IUPAC name 5-(methylsulfinyl)pentanenitrile precisely maps the

molecule's functional topology:

pentanenitrile: The core backbone consists of a five-carbon aliphatic chain terminating in a

nitrile group (-C≡N). The nitrile carbon is designated as C1.

5-(methylsulfinyl): At the C5 position, a methylsulfinyl group (-S(=O)CH3) is attached. This

sulfoxide moiety is highly polar and identical to the one found in the active drug

sulforaphane.

Crucially, unlike sulforaphane which possesses an electrophilic isothiocyanate (-N=C=S) group,

this C6H11NOS isomer terminates in a stable nitrile. This single functional group substitution

fundamentally alters its pharmacological viability.

Table 1: Quantitative Physicochemical Properties of 5-(methylsulfinyl)pentanenitrile
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Property Value
Causality / Technical
Significance

IUPAC Name 5-(methylsulfinyl)pentanenitrile

Standardized nomenclature

defining the sulfoxide and

nitrile functional groups.

Molecular Formula C6H11NOS

Differentiates the compound

from the active isothiocyanate

sulforaphane (C6H11NOS2).

Molecular Weight 145.23 g/mol

Low molecular weight

facilitates rapid absorption,

though it lacks target affinity

2[2].

Exact Mass 145.056135 Da

Critical parameter for LC-

MS/MS MRM transition

targeting 2[2].

XLogP3 -0.3

High polarity necessitates

reverse-phase

chromatography with high

aqueous mobile phases 2[2].

H-Bond Donors/Acceptors 0 / 2

Impacts binding pocket

interactions; the lack of donors

limits specific kinase/receptor

docking 2[2].

Mechanistic Biosynthesis: The Myrosinase-ESP
Divergence
The presence of 5-(methylsulfinyl)pentanenitrile in a biological sample is not the result of direct

de novo synthesis, but rather a specific enzymatic degradation pathway of the parent

glucosinolate, glucoraphanin 3[4].

When cruciferous plant tissue is subjected to mechanical stress, the enzyme myrosinase

hydrolyzes glucoraphanin. The reaction pathway bifurcates based entirely on the biochemical
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microenvironment:

The Isothiocyanate Pathway: At a neutral pH, the aglycone undergoes a spontaneous

Lossen rearrangement to form sulforaphane (C6H11NOS2), the potent Nrf2 activator 5[6].

The Nitrile Pathway: In the presence of Epithiospecifier Protein (ESP), acidic pH, or elevated

ferrous ions (Fe2+), the Lossen rearrangement is bypassed. This yields 5-

(methylsulfinyl)pentanenitrile (C6H11NOS) and elemental sulfur 3[4].

For manufacturers of brassica vegetable supplements, minimizing the formation of this nitrile in

favor of the active isothiocyanate is a critical patentable metric 7[7].

Glucoraphanin
(Precursor)

Myrosinase
(Hydrolysis)

 Tissue damage

Epithiospecifier Protein (ESP)
+ Fe2+

 Acidic pH or ESP present

Sulforaphane (C6H11NOS2)
Active Nrf2 Inducer

 Neutral pH, No ESP

5-(methylsulfinyl)pentanenitrile
(C6H11NOS) Inactive

 Nitrile formation
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Enzymatic divergence of glucoraphanin into sulforaphane or 5-(methylsulfinyl)pentanenitrile.

Analytical Workflow: LC-MS/MS Protocol for Nitrile
Quantification
To ensure the efficacy of brassica-derived therapeutics, researchers must rigorously quantify

and minimize the C6H11NOS nitrile content 7[7]. The following protocol outlines a self-

validating LC-MS/MS system designed to accurately isolate and measure 5-

(methylsulfinyl)pentanenitrile.

Objective: Isolate and quantify C6H11NOS (nitrile) against C6H11NOS2 (isothiocyanate) to

validate extraction efficiency and ESP deactivation.

Step 1: Lyophilization and Flash Freezing

Procedure: Flash-freeze botanical samples in liquid nitrogen immediately upon harvest,

followed by lyophilization to absolute dryness.

Causality: Water is the required medium for myrosinase activity. Removing water halts all

endogenous enzymatic conversion, preserving the native glucosinolate profile until

controlled hydrolysis is desired.

Step 2: Controlled Hydrolysis with Exogenous Myrosinase

Procedure: Rehydrate the lyophilized powder in a buffered solution (pH 6.5). Spike the

matrix with a known activity unit of exogenous myrosinase (e.g., from horseradish) and a

stable isotope-labeled internal standard (e.g., 13C-labeled sulforaphane nitrile).

Causality: Standardizing the enzyme concentration and pH overrides the variable

endogenous myrosinase/ESP ratios, allowing for precise, reproducible conversion kinetics.

The internal standard validates matrix effects and recovery rates, creating a self-validating

quantification loop.

Step 3: Liquid-Liquid Extraction (LLE)
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Procedure: Extract the aqueous hydrolysate with dichloromethane (DCM) in a 1:1 ratio,

vortexing for 5 minutes.

Causality: DCM selectively partitions the moderately polar sulfoxides (both the nitrile and

isothiocyanate) away from highly polar unreacted glucosinolates and cellular debris,

concentrating the analytes of interest without causing thermal degradation.

Step 4: LC-MS/MS MRM Quantification

Procedure: Inject the organic layer into a C18 reverse-phase column coupled to a triple

quadrupole mass spectrometer. Monitor the specific Multiple Reaction Monitoring (MRM)

transition for the nitrile (m/z 146.0 [M+H]+ → product ion).

Causality: MRM provides absolute structural specificity. By comparing the peak area of the

endogenous C6H11NOS against the 13C-labeled internal standard, the system self-

corrects for any ion suppression or extraction losses, ensuring absolute quantitative

accuracy.

Pharmacological Relevance in Nrf2/Keap1
Therapeutics
The primary pharmacological target of sulforaphane is the Keap1-Nrf2-ARE pathway, a master

regulator of cytoprotective and antioxidant genes (e.g., NQO1, HO-1) 8[8]. Sulforaphane

activates this pathway by electrophilically alkylating specific cysteine residues (specifically

Cys151) on the Keap1 sensor protein, causing conformational changes that release Nrf2 8[8].

The Causality of Nitrile Inactivity: Because 5-(methylsulfinyl)pentanenitrile (C6H11NOS)

replaces the reactive isothiocyanate group with a stable nitrile group, it lacks the necessary

electrophilicity to alkylate Keap1 thiols. Consequently, it fails to induce Nrf2 nuclear

translocation or upregulate downstream defensive enzymes 5[6].

In modern drug development, the C6H11NOS compound serves dual purposes: it acts as a

critical negative control in Nrf2 activation assays to prove that the isothiocyanate moiety is the

sole driver of efficacy, and it functions as an industrial biomarker for suboptimal extraction

processes where ESP was not properly deactivated 7[7].
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Differential impact of sulforaphane and its C6H11NOS nitrile analog on the Keap1-Nrf2
pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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